Cas no 1666-10-0 (Phosphoramidic acid,phenyl-, bis(1-methylethyl) ester (9CI))
1666-10-0 structure
Product Name:Phosphoramidic acid,phenyl-, bis(1-methylethyl) ester (9CI)
CAS No:1666-10-0
MF:C12H20NO3P
MW:257.265864372253
CID:191696
PubChem ID:121147
Update Time:2025-04-19
Phosphoramidic acid,phenyl-, bis(1-methylethyl) ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phosphoramidic acid,phenyl-, bis(1-methylethyl) ester (9CI)
- N-Dipropan-2-yloxyphosphorylaniline
- Diisopropyl phenylphosphoramidate
- phosphoramidic acid, N-phenyl-, bis(1-methylethyl) ester
- Phenylphosphoramidic acid diisopropyl ester
- 1666-10-0
- DTXSID60937222
- BRN 2734571
- Dipropan-2-yl N-phenylphosphoramidate
- Phosphoramidic acid, phenyl-, bis(1-methylethyl) ester
- Phosphoramidic acid, phenyl-, diisopropyl ester
- Diisopropyl anilidophosphate
-
- Inchi: 1S/C12H20NO3P/c1-10(2)15-17(14,16-11(3)4)13-12-8-6-5-7-9-12/h5-11H,1-4H3,(H,13,14)
- InChI Key: AGOJKEHFCDIXQZ-UHFFFAOYSA-N
- SMILES: P(NC1C=CC=CC=1)(=O)(OC(C)C)OC(C)C
Computed Properties
- Exact Mass: 257.1182
- Monoisotopic Mass: 257.11808050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.56
Phosphoramidic acid,phenyl-, bis(1-methylethyl) ester (9CI) Related Literature
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1. Metal complexes of azo-dyestuffs. Part I. The cobalt-catalysed cleavage of 2,2′-bis(dialkylamino)azobenzenesR. Price J. Chem. Soc. A 1967 521
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2. Studies on heterocyclic compounds. Part XVI. Crystal and molecular structures of three products of 1,4-dipolar cycloaddition of dimethyl acetylenedicarboxylate to benzothiazoleHaruo Ogura,Katsuko Kikuchi,Hiroaki Takayanagi,Kimio Furuhata,Yoichi Iitaka,R. Morrin Acheson J. Chem. Soc. Perkin Trans. 1 1975 2316
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3. Crystal and molecular structure of octacarbonyl-μ-(1,2,3,4-tetraphenyl-but-2-ene-1,1,4,4-tetrayl)-triangulo-triosmium (Ph4C4)Os3(CO)8Giovanni Ferraris,Giuliana Gervasio J. Chem. Soc. Dalton Trans. 1972 1057
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4. A study of the conformation of syn-3,7-dibromo-cis,cis-cyclo-octa-1,5-diene in the crystal and in solution by X-ray crystallography and nuclear magnetic resonanceR. K. Mackenzie,D. D. MacNicol,H. H. Mills,R. A. Raphael,F. B. Wilson,J. A. Zabkiewicz J. Chem. Soc. Perkin Trans. 2 1972 1632
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Xunwei Chen,Zecai Xiao,Hanyu Chu,Bo Wang,Ai-Yun Peng Org. Biomol. Chem. 2018 16 6783
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